Cas no 670268-54-9 (N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
- Z275022600
- 670268-54-9
- F1142-3810
- AKOS000811539
- N-(benzo[d]thiazol-6-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
-
- Inchi: 1S/C15H12N2O4S2/c18-23(19,11-2-4-13-14(8-11)21-6-5-20-13)17-10-1-3-12-15(7-10)22-9-16-12/h1-4,7-9,17H,5-6H2
- InChI Key: QYQJRCVLIFRQIM-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)OCCO2)(NC1=CC=C2C(=C1)SC=N2)(=O)=O
Computed Properties
- Exact Mass: 348.02384922g/mol
- Monoisotopic Mass: 348.02384922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 114Ų
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1142-3810-2μmol |
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
670268-54-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1142-3810-5μmol |
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
670268-54-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1142-3810-10μmol |
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
670268-54-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1142-3810-20μmol |
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
670268-54-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1142-3810-1mg |
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
670268-54-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1142-3810-2mg |
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
670268-54-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1142-3810-3mg |
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
670268-54-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1142-3810-4mg |
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
670268-54-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1142-3810-5mg |
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
670268-54-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1142-3810-10mg |
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
670268-54-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
Recent Advances in the Study of N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 670268-54-9)
The compound N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 670268-54-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its benzothiazole and benzodioxine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analysis, to predict the compound's interactions with various biological targets. These efforts have identified potential applications in the treatment of neurodegenerative diseases and cancer, where the compound exhibits promising inhibitory effects on key enzymes and signaling pathways.
In vitro and in vivo studies have demonstrated that N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide acts as a potent modulator of specific protein kinases and receptors. For instance, it has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and disrupt the phosphorylation of downstream substrates, leading to cell cycle arrest in cancer cells. Additionally, the compound's ability to cross the blood-brain barrier has sparked interest in its potential use for treating central nervous system disorders, such as Alzheimer's disease and Parkinson's disease.
Pharmacokinetic studies have further explored the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide exhibits favorable metabolic stability and low toxicity in preclinical models. These findings support its potential as a lead candidate for further drug development. However, challenges remain in optimizing its solubility and minimizing off-target effects, which are currently being addressed through structural modifications and formulation strategies.
In conclusion, N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 670268-54-9) represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to validate its efficacy and safety in clinical settings, paving the way for its potential translation into clinical applications. The compound's unique chemical structure and multifaceted biological activities make it a valuable subject of study in the quest for innovative treatments for complex diseases.
670268-54-9 (N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)